Cas no 2755719-69-6 (3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl)

• Product Name: 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl
• CAS No: 2755719-69-6
• MF: C₁₃H₇BrF₄
• MW: 319.09
• CID: 5080775
• Update Time: 2025-06-11

3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl

• Inchi： 1S/C13H7BrF4/c14-11-6-9(5-10(7-11)13(16,17)18)8-1-3-12(15)4-2-8/h1-7H
• InChI Key： RGDAYVSUQMJWPY-UHFFFAOYSA-N
• SMILES： C1=C(C(F)(F)F)C=C(C=C1Br)C1C=CC(F)=CC=1

Additional information on 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl

3-Bromo-4'-Fluoro-5-(Trifluoromethyl)-1,1'-Biphenyl: A Comprehensive Overview

3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl (CAS No. 2755719-69-6) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, and trifluoromethyl functional groups, which confer it with distinct chemical properties and reactivity profiles. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl is composed of two phenyl rings connected by a single bond. The presence of a bromine atom at the 3-position, a fluorine atom at the 4'-position, and a trifluoromethyl group at the 5-position imparts this compound with unique electronic and steric properties. These functional groups play a crucial role in determining the compound's reactivity and its potential for use in various chemical transformations.

One of the key areas of interest in the study of 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the coupling reaction between 3-bromo-5-(trifluoromethyl)benzeneboronic acid and 4-fluorobromobenzene using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and selectivity, making it a preferred choice for large-scale synthesis.

In recent years, there has been growing interest in the use of 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl as a building block for the synthesis of more complex molecules. The bromine atom can be readily substituted with various functional groups through nucleophilic substitution reactions, while the trifluoromethyl group provides enhanced stability and metabolic resistance. These properties make it an attractive candidate for the development of new pharmaceuticals and materials.

Research has shown that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic properties, such as increased lipophilicity and reduced metabolic degradation. This makes them particularly useful in drug discovery and development. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl showed promising activity as inhibitors of specific enzymes involved in cancer cell proliferation.

Beyond its pharmaceutical applications, 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl has also found use in materials science. The presence of fluorine atoms and trifluoromethyl groups can significantly enhance the thermal stability and mechanical properties of polymers. This has led to its incorporation into advanced materials for applications such as coatings, adhesives, and electronic devices.

The environmental impact of compounds like 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl is another important consideration. Recent studies have focused on developing more sustainable synthesis methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure that these compounds can be produced and used responsibly.

In conclusion, 3-Bromo-4'-fluoro-5-(trifluoromethyl)-1,1'-biphenyl (CAS No. 2755719-69-6) is a versatile compound with significant potential in various scientific fields. Its unique structural features make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern chemistry.